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Compound of Interest

Compound Name: 3,4-Diethoxybenzaldehyde

Cat. No.: B1346580

An In-depth Technical Guide to the Safety and Handling of 3,4-Diethoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,4-
Diethoxybenzaldehyde, a chemical compound utilized in various research and development
applications. The following sections detail the material's hazards, safe handling procedures,
emergency protocols, and relevant physical and chemical properties. Adherence to these
guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

3,4-Diethoxybenzaldehyde is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. Ingestion is also a potential route of
exposure.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

GHS Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][3]

e P264: Wash skin thoroughly after handling.[1][2][3][4]

e P271: Use only outdoors or in a well-ventilated area.[1][2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][4][5]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2][3][4]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2][3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[2][4]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[2][6]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2][4][5]
Signal Word: Warning[1][3][5]

Pictograms:

» Exclamation mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4-Diethoxybenzaldehyde is
provided in the table below.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diethoxybenzaldehyde
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diethoxybenzaldehyde
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnanJpa29nM2dpbmdjOGV5OXoybnVwMTExbm5kIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzg0XzEyMC0xNC05XzMlMkM0LURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3ODRfMTIwLTE0LTlfMyUyQzQtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cad352d8e342faf6f62622c019e7e0122424c659/MetaSci_MSID784_120-14-9_3,4-Dimethoxybenzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diethoxybenzaldehyde
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnanJpa29nM2dpbmdjOGV5OXoybnVwMTExbm5kIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzg0XzEyMC0xNC05XzMlMkM0LURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3ODRfMTIwLTE0LTlfMyUyQzQtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cad352d8e342faf6f62622c019e7e0122424c659/MetaSci_MSID784_120-14-9_3,4-Dimethoxybenzaldehyde.pdf
https://www.carlroth.com/medias/SDB-9651-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjl8YXBwbGljYXRpb24vcGRmfGFHWXdMMmhpTnk4NU1UYzRORFE1TkRRME9EazBMMU5FUWw4NU5qVXhYMGRDWDBWT0xuQmtaZ3w4ZDc3NzVlYjY1NzJkYTdkMDg2MmI2MWVlNTMxOTUyNDNmYzI2NGRlZDkzMDAyODYzOGQyYTFjOTQ1MGIwMjkx
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnanJpa29nM2dpbmdjOGV5OXoybnVwMTExbm5kIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzg0XzEyMC0xNC05XzMlMkM0LURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3ODRfMTIwLTE0LTlfMyUyQzQtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cad352d8e342faf6f62622c019e7e0122424c659/MetaSci_MSID784_120-14-9_3,4-Dimethoxybenzaldehyde.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnanJpa29nM2dpbmdjOGV5OXoybnVwMTExbm5kIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzg0XzEyMC0xNC05XzMlMkM0LURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3ODRfMTIwLTE0LTlfMyUyQzQtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cad352d8e342faf6f62622c019e7e0122424c659/MetaSci_MSID784_120-14-9_3,4-Dimethoxybenzaldehyde.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/173606?userType=undefined
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnanJpa29nM2dpbmdjOGV5OXoybnVwMTExbm5kIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzg0XzEyMC0xNC05XzMlMkM0LURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3ODRfMTIwLTE0LTlfMyUyQzQtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--cad352d8e342faf6f62622c019e7e0122424c659/MetaSci_MSID784_120-14-9_3,4-Dimethoxybenzaldehyde.pdf
https://www.carlroth.com/medias/SDB-9651-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjl8YXBwbGljYXRpb24vcGRmfGFHWXdMMmhpTnk4NU1UYzRORFE1TkRRME9EazBMMU5FUWw4NU5qVXhYMGRDWDBWT0xuQmtaZ3w4ZDc3NzVlYjY1NzJkYTdkMDg2MmI2MWVlNTMxOTUyNDNmYzI2NGRlZDkzMDAyODYzOGQyYTFjOTQ1MGIwMjkx
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diethoxybenzaldehyde
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.carlroth.com/medias/SDB-9651-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU2Mjl8YXBwbGljYXRpb24vcGRmfGFHWXdMMmhpTnk4NU1UYzRORFE1TkRRME9EazBMMU5FUWw4NU5qVXhYMGRDWDBWT0xuQmtaZ3w4ZDc3NzVlYjY1NzJkYTdkMDg2MmI2MWVlNTMxOTUyNDNmYzI2NGRlZDkzMDAyODYzOGQyYTFjOTQ1MGIwMjkx
https://www.benchchem.com/product/b1346580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H1403 [1]
Molecular Weight 194.23 g/mol [1][7]

White or Colorless to Light

Appearance yellow powder to lump to clear [819]
liquid

Boiling Point 293-294 °C [71[81I9]

Melting Point 22 °C [8][9]

Density 1.097 g/mL at 25 °C [71[81I9]

Flash Point 225 °F (107.2 °C) [8][9]

Refractive Index n20/D 1.5570 [718119]

Toxicological Information

Detailed toxicological data for 3,4-Diethoxybenzaldehyde is not extensively available. The
hazard classification is based on data from similar compounds and predictive models.
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Parameter Result Species Reference

o 2000 mg/kg (for 3,4-
Acute Oral Toxicity

Dimethoxybenzaldehy  oral [5]
(LD50)
de)
Skin o
) o Causes skin irritation [1]
Corrosion/Irritation
Serious Eye Causes serious eye o
Damage/Irritation irritation
Respiratory or Skin May cause an allergic 5]
Sensitization skin reaction
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single T [1][2]
irritation
Exposure)

Experimental Protocols: Safe Handling and Storage

Adherence to the following protocols is mandatory when handling 3,4-Diethoxybenzaldehyde.
4.1. Engineering Controls
e Work in a well-ventilated area.[10][11] Use of a chemical fume hood is recommended.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[11]

4.2. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[4][6][10] Use eyewear that
has been tested and approved under appropriate government standards such as NIOSH
(US) or EN 166 (EU).[4][10]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[4][5]
Gloves should be inspected prior to use.
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o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.[6]
[12]

» Respiratory Protection: If working outside of a fume hood or if dusts/aerosols are generated,
use a NIOSH-approved respirator with an appropriate cartridge.[5][6]

4.3. General Hygiene Practices

Wash hands thoroughly after handling the compound and before leaving the laboratory.[4][5]
[10]

Do not eat, drink, or smoke in the laboratory.[4][10][11]

Avoid inhalation of dust or vapors.[11]

Avoid contact with skin and eyes.[4][6][12]

4.4. Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][11]
o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Recommended storage temperature is between 2-8°C.[8][9]

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.

5.1. First Aid Measures
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Caption: First aid procedures for 3,4-Diethoxybenzaldehyde exposure.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[4][10][11]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[4][10][11] If skin irritation occurs, get medical
advice/attention.[4][10][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][10][11] Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6][10]

[11]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison center or doctor/physician if you feel unwell.[4][5]
[10]

5.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.
[4][10][13]

e Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon
dioxide.[4][11][13]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][10][13]

5.3. Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4.2). Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation.[4][5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4][5]

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[4]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[4][10][11] Contact a licensed professional waste disposal service to
dispose of this material.[4]

Logical Workflow for Handling

The following diagram illustrates the logical workflow for safely handling 3,4-
Diethoxybenzaldehyde in a laboratory setting.
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Caption: Logical workflow for handling 3,4-Diethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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